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Compound of Interest

Compound Name: Einecs 256-689-5

Cat. No.: B15471930

An in-depth comparison of EINECS 256-689-5 (C.I. Fluorescent Brightener 71) and its
structural analogs, providing researchers, scientists, and drug development professionals with
a comprehensive guide to their performance and underlying experimental methodologies.

This guide offers a comparative study of the structural analogs of EINECS 256-689-5,
chemically identified as hexasodium 2,2'-[vinylenebis[(3-sulphonato-4,1-phenylene)imino[6-
(diethylamino)-1,3,5-triazine-4,2-diyl]imino]]bis(benzene-1,4-disulphonate), also known as C.I.
Fluorescent Brightener 71 (FB-71). This compound, along with its close structural analogs C.I.
Fluorescent Brightener 220 (FB-220) and C.I. Fluorescent Brightener 28 (FB-28), belongs to
the class of stilbene-based fluorescent whitening agents (FWASs). These compounds are widely
utilized in various industries, including textiles, paper, and detergents, to enhance the
whiteness of materials by absorbing ultraviolet light and re-emitting it in the blue region of the
visible spectrum.[1]

Performance Comparison

While specific quantitative data for a direct head-to-head comparison of these three
compounds is not readily available in a single comprehensive source, their performance can be
inferred from their chemical structures and typical applications. All three are derivatives of 4,4'-
diaminostilbene-2,2'-disulfonic acid and are designed to have a high affinity for cellulosic
materials.[2] The variations in their substituent groups are expected to influence properties
such as solubility, quantum yield, and lightfastness.
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C.l. Fluorescent

C.l. Fluorescent

C.l. Fluorescent

Property Brightener 71 . .
Brightener 220 Brightener 28
(EINECS 256-689-5)
CAS Number 41098-56-0 16470-24-9[3] 4193-55-9[3]
C40H38N12Na6018S C40H40N12Na4016S C40H44N12010S2.2
Molecular Formula
6[4] 4 Na[3]

Typical Application

Laundry detergents,

paper, textiles[5]

Paper and textile

industry[6]

Textiles, paper,

detergents, soaps

Whitening Efficiency

High

High

High

Quantum Yield

Not explicitly found,
but stilbene
derivatives are known

for high fluorescence.

A quantum yield of
(0.74 +/- 0.07) x 10E-
4 has been reported
under specific

conditions.[6]

Not explicitly found,
but expected to be
high.

Generally moderate

Generally moderate

Generally moderate

Lightfastness for stilbene-based for stilbene-based for stilbene-based
FWAsS. FWAsS. FWAsS.
Soluble in water with a
Solubility Soluble in water. reported value of 377 Soluble in water.

g/L at 20 °C.[6]

Experimental Protocols
Measurement of Whitening Effect (CIE Whiteness)

The whitening effect of these compounds is quantified using the CIE Whiteness Index, a
standardized method that correlates with visual perception.[7]

Principle: A spectrophotometer or colorimeter is used to measure the tristimulus values (X, Y, Z)
of the treated sample under a standard illuminant, typically D65 (daylight) or C (indoor light).[8]
[9] The CIE Whiteness (W) and Tint (T) values are then calculated using the following formulas:

e W =Y +800(xn - x) + 1700(yn - y)
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e T =900(xn - x) - 650(yn - y)

Where Y, x, and y are the chromaticity coordinates of the sample, and xn and yn are the
chromaticity coordinates of a perfect reflecting diffuser.[4]

Detailed Protocol:

Sample Preparation: Prepare fabric or paper samples treated with a known concentration of
the fluorescent whitening agent according to industry-standard procedures.

 Instrument Calibration: Calibrate the spectrophotometer or colorimeter using a calibrated
white reference tile.

o Measurement Conditions: Set the instrument to the desired illuminant (e.g., D65) and
observer angle (e.g., 10°).

o Data Acquisition: Measure the spectral reflectance of the sample over the visible spectrum
(typically 400-700 nm).

o Calculation: The instrument's software will automatically calculate the CIE Whiteness and
Tint values from the measured tristimulus values.

Measurement of Fluorescence Quantum Yield

The efficiency of the fluorescence process is determined by the fluorescence quantum vyield
(®F), which is the ratio of photons emitted to photons absorbed.

Principle: The absolute method using an integrating sphere is a common technique for
measuring the quantum yield of solid or liquid samples.[10][11][12] The integrating sphere
collects all the light emitted from the sample, allowing for a direct comparison of the number of
absorbed and emitted photons.

Detailed Protocol:

o Sample Preparation: Prepare a solution of the fluorescent whitening agent in a suitable
solvent (e.g., water) with a known absorbance at the excitation wavelength.
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e Blank Measurement: Measure the spectrum of the solvent alone in the integrating sphere to
obtain the incident light intensity.

e Sample Measurement: Measure the spectrum of the sample solution in the integrating
sphere. This will include the scattered excitation light and the emitted fluorescence.

» Data Analysis: The quantum yield is calculated by integrating the areas of the excitation and
emission peaks and applying appropriate correction factors for the instrument's response.
[12][13]

Measurement of Lightfastness (ISO 105-B02)

The resistance of the whitening effect to fading upon exposure to light is assessed according to
the ISO 105-B02 standard.[14][15]

Principle: The treated sample is exposed to a controlled artificial light source (xenon arc lamp)
that simulates natural daylight.[16][17] The change in color is then assessed by comparing it to
a set of blue wool references with known lightfastness ratings (1 to 8, where 8 is the highest).
[17]

Detailed Protocol:

e Sample Mounting: Mount the treated sample and a set of blue wool references on a sample
holder.

o Exposure: Place the sample holder in a xenon arc test chamber. Set the specified irradiance,
temperature, and humidity conditions as per the 1ISO 105-B02 standard.

o Assessment: Periodically remove the samples and visually compare the fading of the test
sample to that of the blue wool references under standardized lighting conditions.

e Rating: The lightfastness rating is the number of the blue wool reference that shows a similar
degree of fading as the test sample.

Visualizations
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Caption: Experimental workflow for comparative analysis.
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Caption: CIE Whiteness measurement workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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